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Compound of Interest

Compound Name: (Rac)-Carbidopa-13C,d3

L  Get Quote

Cat. No.: B12413056

This technical guide provides an in-depth overview of (Rac)-Carbidopa-13C,d3, a stable
isotope-labeled form of Carbidopa, for researchers, scientists, and drug development
professionals. This document covers its supply and availability, its role in studying the Aryl
Hydrocarbon Receptor (AhR) signaling pathway, and experimental protocols for its application.

Supplier and Availability of (Rac)-Carbidopa-13C,d3

(Rac)-Carbidopa-13C,d3 is a specialized chemical used as a reference standard in analytical
method development, validation, and quality control during drug development.[1] Its availability
is limited to specialized chemical suppliers. Below is a summary of known suppliers and the
availability of (Rac)-Carbidopa-13C,d3 and closely related isotopically labeled analogues.
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Biological Context: Carbidopa as an AhR Agonist

Recent research has identified Carbidopa as a modulator of the Aryl Hydrocarbon Receptor
(AhR), a ligand-activated transcription factor involved in regulating xenobiotic metabolism and
immune responses.[2] Carbidopa’s interaction with AhR has been shown to suppress the
expression of Indoleamine 2,3-dioxygenase 1 (IDO1), an enzyme implicated in tumor immune
evasion, particularly in pancreatic cancer.[2]

The use of stable isotope-labeled compounds like (Rac)-Carbidopa-13C,d3 is crucial for
metabolic research, allowing for the tracing of molecules through biological pathways and
serving as internal standards for accurate quantification in mass spectrometry-based studies.[3]
The incorporation of 3C and deuterium is not expected to alter the fundamental biological
activity of the molecule, making the experimental findings on unlabeled Carbidopa directly
relevant to the application of its isotopically labeled form in research.

Carbidopa-Induced AhR Signaling Pathway

Upon entering the cell, Carbidopa binds to and activates the AhR. This activation leads to the
translocation of the AhR complex to the nucleus, where it can influence gene expression. One
of the key downstream effects of Carbidopa-mediated AhR activation is the suppression of
IDO1 expression. This occurs through both direct transcriptional regulation and indirect
interference with the JAK/STAT signaling pathway, which is a known inducer of IDO1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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